Cas no 645407-59-6 (Cyclohexanecarboxamide,N-3-quinolinyl-1-[[3-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Cyclohexanecarboxamide,N-3-quinolinyl-1-[[3-(trifluoromethyl)phenyl]methyl]-
• CAS No: 645407-59-6
• MF: C₂₄H₂₃F₃N₂O
• MW: 412.447436571121
• CID: 1679645
• Update Time: 2024-08-30

Cyclohexanecarboxamide,N-3-quinolinyl-1-[[3-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-3-quinolinyl-1-[[3-(trifluoromethyl)phenyl]methyl]-
• Cyclohexanecarboxamide, N-3-quinolinyl-1-[[3-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C24H23F3N2O/c25-24(26,27)19-9-6-7-17(13-19)15-23(11-4-1-5-12-23)22(30)29-20-14-18-8-2-3-10-21(18)28-16-20/h2-3,6-10,13-14,16H,1,4-5,11-12,15H2,(H,29,30)
• InChI Key： LSAFGRFATKPERN-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(C(F)(F)F)=C2)(C(NC2=CC3C(N=C2)=CC=CC=3)=O)CCCCC1

Computed Properties

• Exact Mass: 412.17639

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 556.7±45.0 °C(Predicted)
• PSA: 41.99
• pka: 13.05±0.20(Predicted)